Cas no 114897-94-8 (1(2H)-Phthalazinone, 4-[(3,4-dichlorophenyl)methyl]-)

• Product Name: 1(2H)-Phthalazinone, 4-[(3,4-dichlorophenyl)methyl]-
• CAS No: 114897-94-8
• MF: C₁₅H₁₀Cl₂N₂O
• MW: 305.15870141983
• CID: 1204887
• PubChem ID: 14053794
• Update Time: 2025-04-20

1(2H)-Phthalazinone, 4-[(3,4-dichlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-[(3,4-dichlorophenyl)methyl]-
• 4-[(3,4-dichlorophenyl)methyl]-2H-phthalazin-1-one
• DTXSID40555125
• 4-(3,4-dichlorobenzyl)phthalazin-1(2H)-one
• 4-[(3,4-Dichlorophenyl)methyl]phthalazin-1(2H)-one
• CHEMBL378487
• 114897-94-8

• Inchi： 1S/C15H10Cl2N2O/c16-12-6-5-9(7-13(12)17)8-14-10-3-1-2-4-11(10)15(20)19-18-14/h1-7H,8H2,(H,19,20)
• InChI Key： NXHSNOLSHHNGHD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1C2C=CC=CC=2C(NN=1)=O)Cl

Computed Properties

• Exact Mass: 304.0172
• Monoisotopic Mass: 304.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 46.01